argiotoxin 636

• CAS No.: 108687-79-2
• Product Name: argiotoxin 636
• Molecular Formula: C29H52N10O6
• Molecular Weight: 636.8 g/mol
• IUPAC Name: (2S)-N-[5-[3-[3-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]propylamino]propylamino]pentyl]-2-[[2-(2,4-dihydroxyphenyl)acetyl]amino]butanediamide
• Standard InChI: InChI=1S/C29H52N10O6/c30-22(7-4-15-38-29(32)33)27(44)36-16-6-13-35-12-5-11-34-10-2-1-3-14-37-28(45)23(19-25(31)42)39-26(43)17-20-8-9-21(40)18-24(20)41/h8-9,18,22-23,34-35,40-41H,1-7,10-17,19,30H2,(H2,31,42)(H,36,44)(H,37,45)(H,39,43)(H4,32,33,38)/t22-,23-/m0/s1
• Standard InChIKey: FTNICLJXPYLDAH-GOTSBHOMSA-N
• Isomeric SMILES: C1=CC(=C(C=C1O)O)CC(=O)N[C@@H](CC(=O)N)C(=O)NCCCCCNCCCNCCCNC(=O)[C@H](CCCN=C(N)N)N
• SMILES: C1=CC(=C(C=C1O)O)CC(=O)NC(CC(=O)N)C(=O)NCCCCCNCCCNCCCNC(=O)C(CCCN=C(N)N)N
• Canonical SMILES: C1=CC(=C(C=C1O)O)CC(=O)NC(CC(=O)N)C(=O)NCCCCCNCCCNCCCNC(=O)C(CCCN=C(N)N)N
• Description: It is an antagonist of glutamate receptors by blocking glutamate-activated postsynaptic ion channels. Polyamine, from Argiope lobata spider venom It has a reversible postsynaptic blocking effect: 50% decrease of excitatory postsynaptic current (EPSC) amplitude, at 4.4 x 10-7 M concentration in insect neuro-muscular preparations and 1.6 x 10-5 M in frog preparations. In isolated frog spinal cord preparations, it inhibits glutamate-induced depolarizations of motoneurons, while having no effect on aspartate-induced responses. Argiotoxin reduces excitatory potentials at insect synapses that are thought to be mediated by non-NMDA receptors. Argiotoxin appears to act as an open-channel blocker of the NMDA-activated ion channel in mammalian neurons.
• Purity: ≥ 95 % (HPLC)
• Synonyms: AR-636; AR636; argiotoxin 636; argiotoxin-636; argiotoxin636; ArgTX-636
• Reference: - Jackson et al., /Spider toxins as tools for dissecting elements of excitatory transmission./ TINS (1988). 11(6):278-283; ; - Magazanik et al., /Argiopin - a naturally occuring blocker of glutamate-sensitive synaptic channels./ Receptors and Ion Channels. de Gruyter. Berlin. (1987). 305-312; ; - Antonov et al., Neuroscience Letters, (1987). 83:179-184; ; - Lodge et al., /Non-competitive excitatory amino acid receptor antagonists./ TIPS (1990). 11:81-86; ; - Priestley et al., /Antagonism of responses to excitatory amino acids on rat cortical neurons by the spider toxin, Argiotoxin 636./ Br. J. Pharmacol. (1989). 97:1315-1323
• PubChem Compound: 122294
• Last Modified: Nov 11 2021